Cas no 878276-58-5 ((3S,5S)-5-(Hydroxymethyl)-3-(propan-2-yl)pyrrolidin-2-one)

• Product Name: (3S,5S)-5-(Hydroxymethyl)-3-(propan-2-yl)pyrrolidin-2-one
• CAS No: 878276-58-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 2852229
• PubChem ID: 40479237
• Update Time: 2025-04-21

(3S,5S)-5-(Hydroxymethyl)-3-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• MZARDIUTIFMTSJ-BQBZGAKWSA-N
• (3S,5S)-5-(Hydroxymethyl)-3-(propan-2-yl)pyrrolidin-2-one
• DTXSID70654438
• 878276-58-5
• SCHEMBL842019
• (3S,5S)-5-hydroxymethyl-3-isopropyl-pyrrolidin-2-one

• Inchi： 1S/C8H15NO2/c1-5(2)7-3-6(4-10)9-8(7)11/h5-7,10H,3-4H2,1-2H3,(H,9,11)/t6-,7-/m0/s1
• InChI Key： MZARDIUTIFMTSJ-BQBZGAKWSA-N
• SMILES： O=C1[C@H](C(C)C)C[C@@H](CO)N1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones